2,6-dihydroxy-1,4-dihydronaphthalene-1,4-dione
Description
1,4-Naphthoquinone, a compound similar to the one you’re asking about, is a natural organic compound derived from naphthalene . It’s easily susceptible to reduction, oxidation, and addition of O-, N-, and S-nucleophiles . Natural hydroxyderivatives of 1,4-naphthoquinone with hydroxyl groups in the α- and β-positions of the naphthalene core form salts and complexes with cations of various metals and are used as dyes .
Synthesis Analysis
Over the past decade, a number of new 1,4-naphthoquinones have been isolated from natural sources and synthesized . The synthesis process often involves the oxidation of two atoms of the benzene ring in the α-position of the naphthalene nucleus .Molecular Structure Analysis
The molecular structure of 1,4-naphthoquinone, a compound similar to the one you’re asking about, consists of a 1,4-quinoid nucleus annulated with an aromatic (benzene) ring . The quinone ring contains a system of double bonds conjugated with carbonyl groups .Chemical Reactions Analysis
1,4-Naphthoquinone is easily reduced by various agents and converted to 1,4-dihydroxynaphthalene . It’s also known to react with the formation of different reaction products .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound similar to the one you’re asking about, 1,4-dihydronaphthalene, include a molecular weight of 130.1864 .Mechanism of Action
1,4-Naphthoquinones have been found to have a diverse range of biological effects, including antimicrobial, antifungal, antiviral, antiprotozoal, wound healing, cytotoxic, and antitumor properties . They have been studied in more detail for their anti-inflammatory, antimicrobial, and antitumor activities, and new, previously unknown intracellular molecular targets and mechanisms of action have been discovered .
Future Directions
The future directions in the study of 1,4-naphthoquinones and similar compounds involve their potential use as medicinal drugs and biochemical tools and probes for non-invasive detection of pathological areas in cells and tissues in myocardial infarction and neurodegenerative diseases using modern molecular imaging techniques .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,6-dihydroxy-1,4-dihydronaphthalene-1,4-dione involves the oxidation of 2,6-dihydroxynaphthalene to form the corresponding naphthoquinone, which is then reduced to the dihydroxy derivative.", "Starting Materials": [ "2,6-dihydroxynaphthalene", "Oxidizing agent (e.g. potassium permanganate, chromium trioxide)", "Reducing agent (e.g. sodium borohydride, lithium aluminum hydride)" ], "Reaction": [ "Step 1: Oxidation of 2,6-dihydroxynaphthalene using an oxidizing agent to form 2,6-naphthoquinone", "Step 2: Reduction of 2,6-naphthoquinone using a reducing agent to form 2,6-dihydroxy-1,4-dihydronaphthalene-1,4-dione" ] } | |
CAS RN |
31039-62-0 |
Product Name |
2,6-dihydroxy-1,4-dihydronaphthalene-1,4-dione |
Molecular Formula |
C10H6O4 |
Molecular Weight |
190.2 |
Purity |
95 |
Origin of Product |
United States |
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